Cas no 1818847-80-1 (4-Ethoxyquinazoline-6-carbonitrile)

• Product Name: 4-Ethoxyquinazoline-6-carbonitrile
• CAS No: 1818847-80-1
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• MDL: MFCD29060193
• CID: 4618743
• PubChem ID: 118998395
• Update Time: 2025-06-14

4-Ethoxyquinazoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxyquinazoline-6-carbonitrile
• 6-Quinazolinecarbonitrile, 4-ethoxy-
• MFCD29060193
• P15396
• AS-52604
• DTXSID501290861
• AKOS027337251
• 1818847-80-1
• CS-0050874
• SY100110

• MDL： MFCD29060193
• Inchi： 1S/C11H9N3O/c1-2-15-11-9-5-8(6-12)3-4-10(9)13-7-14-11/h3-5,7H,2H2,1H3
• InChI Key： ARBIUFZVGJEHHC-UHFFFAOYSA-N
• SMILES： O(CC)C1=C2C=C(C#N)C=CC2=NC=N1

Computed Properties

• Exact Mass: 199.074561919 g/mol
• Monoisotopic Mass: 199.074561919 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.21
• XLogP3: 1.9
• Topological Polar Surface Area: 58.8

Additional information on 4-Ethoxyquinazoline-6-carbonitrile

Recent Advances in the Study of 4-Ethoxyquinazoline-6-carbonitrile (CAS: 1818847-80-1): A Promising Scaffold in Medicinal Chemistry

The compound 4-Ethoxyquinazoline-6-carbonitrile (CAS: 1818847-80-1) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings on this quinazoline derivative, focusing on its synthesis, biological activities, and therapeutic potential. The quinazoline core is a privileged structure in drug design, known for its ability to interact with various biological targets, including kinases and receptors, making it a valuable scaffold for developing novel therapeutics.

Recent studies have highlighted the synthetic versatility of 4-Ethoxyquinazoline-6-carbonitrile, with several research groups reporting efficient methods for its preparation. A 2023 study published in the Journal of Medicinal Chemistry described a novel one-pot synthesis route that yields the compound with high purity and scalability, addressing previous challenges in its production. The method involves the condensation of 2-amino-4-ethoxybenzonitrile with formamidine acetate, followed by cyclization under mild conditions. This advancement is particularly significant for industrial-scale applications, where reproducibility and cost-effectiveness are critical.

In terms of biological activity, 4-Ethoxyquinazoline-6-carbonitrile has demonstrated promising results as a kinase inhibitor, particularly targeting the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR). A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of this compound exhibit potent anti-proliferative effects against non-small cell lung cancer (NSCLC) cell lines, with IC50 values in the low micromolar range. The study further elucidated the compound's mechanism of action, showing that it induces apoptosis via the intrinsic mitochondrial pathway, while also inhibiting angiogenesis by disrupting VEGF signaling.

Beyond oncology, 4-Ethoxyquinazoline-6-carbonitrile has shown potential in treating inflammatory and autoimmune diseases. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that this scaffold can modulate the activity of Janus kinases (JAKs), which are implicated in conditions such as rheumatoid arthritis and psoriasis. The researchers designed a series of analogs with improved selectivity for JAK3 over other isoforms, reducing the risk of off-target effects. These findings open new avenues for developing targeted therapies with fewer side effects compared to current JAK inhibitors.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4-Ethoxyquinazoline-6-carbonitrile derivatives. A recent pharmacokinetic study highlighted issues such as moderate bioavailability and rapid metabolism, which could limit their clinical utility. However, innovative formulation strategies, including nanoparticle-based delivery systems and prodrug approaches, are being explored to overcome these limitations. For instance, a 2023 study demonstrated that encapsulating the compound in polymeric nanoparticles significantly enhanced its solubility and sustained its release, improving therapeutic efficacy in animal models.

In conclusion, 4-Ethoxyquinazoline-6-carbonitrile (CAS: 1818847-80-1) represents a highly promising scaffold in medicinal chemistry, with demonstrated efficacy in oncology, inflammation, and beyond. Continued research into its synthesis, structure-activity relationships, and delivery systems will be crucial for translating these findings into clinically viable therapeutics. The compound's versatility and the growing body of evidence supporting its biological activities underscore its potential to address unmet medical needs across multiple disease areas.